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Compound of Interest

1-(4-lodophenyl)-4-
Compound Name:
methylpiperazine
CAS No.: 1125409-95-1
Cat. No.: B3026800
- 7

1-(4-lodophenyl)-4-methylpiperazine belongs to the phenylpiperazine class of compounds, a
scaffold of immense interest in medicinal chemistry. The piperazine ring is a privileged
structure, known for its ability to interact with various biological targets, while the substituted
phenyl ring allows for fine-tuning of a molecule's pharmacological profile.

The specific combination of a methylpiperazine group and an iodinated phenyl ring makes this
compound particularly valuable. The methylpiperazine moiety is a common feature in many
CNS-active drugs, influencing properties like solubility, basicity, and receptor affinity. The iodine
atom serves a dual purpose: it acts as a handle for further chemical modifications (e.g., cross-
coupling reactions) and, critically, as a site for radiolabeling, enabling its use in preclinical and
clinical imaging studies.[1] Consequently, it is frequently employed as a key intermediate in the
synthesis of selective serotonin and dopamine receptor ligands, which are investigated for
treating a range of neurological and psychiatric disorders.[1]

Physicochemical and Identification Properties

A clear and accurate identification of a chemical reagent is the foundation of reproducible
science. The key properties of 1-(4-lodophenyl)-4-methylpiperazine are summarized below.
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Property Value Source(s)
CAS Number 1125409-95-1 (21131141151
Molecular Formula C11H1sIN2 [31[5]
Molecular Weight 302.15 g/mol

Appearance Solid

Purity Typically =97% [2][3]
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Synthesis and Application Workflow
Proposed Synthetic Pathway: N-Arylation

The synthesis of arylpiperazines like 1-(4-lodophenyl)-4-methylpiperazine is commonly
achieved through N-arylation reactions. A highly plausible and industrially scalable approach is
the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction. This method is
favored for its high efficiency and tolerance of diverse functional groups.

The core logic involves coupling an aryl halide (1,4-diiodobenzene) with an amine (N-
methylpiperazine). Using a di-substituted aryl halide allows for a degree of selective mono-
amination under carefully controlled stoichiometric conditions.
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Starting Materials Reaction Conditions

1,4-Diiodobenzene N-Methylpiperazine Phosphine Ligand Base Anhydrous Solvent
(Aryl Halide) (Amine) (e.g., Xantphos) (e.g., Cs2C03) (e.g., Toluene)

Palladium Catalyst
(e.g., Pdz(dba)s)
\[ L) )
Buchwald-Hartwig
Cross-Coupling
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1-(4-lodophenyl)-4-methylpiperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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